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An In-Depth Technical Guide on the Role of (Z)-8-Dodecen-1-ol in Insect Chemical Ecology

Introduction
(Z)-8-Dodecen-1-ol is a straight-chain monounsaturated fatty alcohol that plays a pivotal role in

the chemical communication of numerous insect species, particularly within the order

Lepidoptera.[1][2][3] As a primary component of sex pheromone blends, it is crucial for the

mating rituals and reproductive success of various moths.[1] This technical guide provides a

comprehensive overview of the function, perception, and practical applications of (Z)-8-
Dodecen-1-ol, with a focus on its role in the chemical ecology of the Oriental Fruit Moth

(Grapholita molesta). The information presented is intended for researchers, scientists, and

professionals involved in entomology, chemical ecology, and the development of pest

management strategies.

Role as a Sex Pheromone
(Z)-8-Dodecen-1-ol is a well-established sex pheromone component for a variety of

lepidopteran species.[1] Its most extensively studied role is in the chemical communication of

the Oriental fruit moth, Grapholita molesta, a significant pest in fruit orchards worldwide. In this

species, (Z)-8-Dodecen-1-ol is part of a multi-component pheromone blend that mediates the

attraction of males to females for mating. The precise ratio of (Z)-8-Dodecen-1-ol to other

compounds in the blend is critical for ensuring species-specific attraction and reproductive

isolation.
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Quantitative Data: Pheromone Blends and
Electrophysiological Responses
The behavioral activity of (Z)-8-Dodecen-1-ol is highly dependent on its concentration and the

presence of other synergistic or antagonistic compounds. The following tables summarize key

quantitative data regarding its role in the pheromone blend of Grapholita molesta.

Table 1: Composition of the Female-Emitted Sex Pheromone of Grapholita molesta

Pheromone
Component

Chemical Name Typical Ratio Reference

Z8-12:Ac
(Z)-8-dodecenyl

acetate
100

E8-12:Ac
(E)-8-dodecenyl

acetate
~7

Z8-12:OH (Z)-8-dodecen-1-ol ~30

12:OH Dodecanol ~20

Table 2: Electroantennogram (EAG) Response Data
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Insect Species Compound Observation Reference

Grapholita molesta (Z)-8-Dodecen-1-ol

Prolonged exposure

resulted in an 80%

reduction in EAG

response, indicating

sensory adaptation.

Cydia pomonella

(E,E)-8,10-

dodecadienol

(Codlemone) and its

analogs

The most abundant

receptor neuron type

is most sensitive to

the main pheromone,

with responses to

geometric isomers

being comparable to a

tenfold lower dose of

the primary

compound.

Olfactory Signaling Pathway
The perception of (Z)-8-Dodecen-1-ol in insects is a complex process that begins at the

antenna and culminates in a behavioral response. The general olfactory signaling pathway in

moths involves several key steps, from the binding of the pheromone molecule to the

generation of a nerve impulse.

Upon entering the pores of an olfactory sensillum on the male moth's antenna, the hydrophobic

(Z)-8-Dodecen-1-ol molecule is thought to be bound by Odorant-Binding Proteins (OBPs)

present in the sensillar lymph. These proteins transport the pheromone to Olfactory Receptors

(ORs) located on the dendritic membrane of Olfactory Receptor Neurons (ORNs). The binding

of (Z)-8-Dodecen-1-ol to its specific OR triggers a conformational change, leading to the

opening of an ion channel. This results in the depolarization of the ORN membrane, generating

an action potential that is transmitted to the antennal lobe of the insect's brain for processing,

ultimately leading to a behavioral response such as flight towards the pheromone source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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